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Cat. No.: B081908

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydrothermal synthesis of
trinickel disulfide (Ni3S2) nanoparticles, detailing experimental protocols and summarizing their
applications in energy storage and catalysis. Additionally, we explore the potential for these
nanoparticles in biomedical fields, a nascent area of research.

Introduction

Trinickel disulfide (Ni3S2), a p-type semiconductor, has garnered significant research interest
due to its unique electronic properties, high theoretical capacitance, and excellent catalytic
activity. The hydrothermal synthesis method offers a versatile and straightforward approach to
produce Ni3S2 nanoparticles with controlled morphology and size, which are crucial for their
performance in various applications. This document outlines detailed protocols for the
synthesis of Ni3S2 nanopatrticles and summarizes their performance in supercapacitors and
electrocatalysis.

Hydrothermal Synthesis of Ni3S2 Nanoparticles:
Protocols and Parameters

The hydrothermal method involves a chemical reaction in an aqueous solution above the
boiling point of water, conducted in a sealed vessel called an autoclave. This technique allows
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for the synthesis of crystalline materials with controlled morphology by tuning parameters such
as temperature, reaction time, and precursor concentrations.

General Experimental Protocol

A typical hydrothermal synthesis of Ni3S2 nanoparticles involves the following steps:

e Precursor Solution Preparation: A nickel source (e.g., nickel chloride hexahydrate, nickel
nitrate hexahydrate, or nickel acetate tetrahydrate) and a sulfur source (e.g., thiourea,
sodium thiosulfate, or L-cysteine) are dissolved in a solvent, which is typically deionized
water or a mixture of water and other solvents like ethanol.

o Hydrothermal Reaction: The precursor solution is transferred to a Teflon-lined stainless-steel
autoclave. The autoclave is then sealed and heated to a specific temperature (typically
between 120°C and 200°C) for a set duration (ranging from a few hours to a full day).

» Product Collection and Purification: After the reaction, the autoclave is allowed to cool down
to room temperature naturally. The resulting precipitate is collected by centrifugation or
filtration, washed several times with deionized water and ethanol to remove any unreacted
precursors and byproducts, and finally dried in a vacuum oven.

Key Synthesis Parameters and Their Effects

The morphology and properties of the synthesized Ni3S2 nanoparticles are highly dependent
on the experimental conditions. The following table summarizes the effects of different
synthesis parameters based on various studies.
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Nickel Sulfur Temperatur . Resulting
Time (h) Reference
Source Source e (°C) Morphology
Ni(NO3)2-6H _ ]
20 Thiourea 160 12 Nanoparticles  [1]
_ _ Nanosheets
NiCl2-6H20 Thiourea 180 24 [2]
on graphene

Ni(CH3COO) Na2S203-5H

200 12 Nanobelts [3]
2:4H20 20
Ni foam Thiourea 160 18 Nanowires [3]
Ni(NO3)2-6H , .
20 L-cysteine 180 12 Microspheres  [1]

Experimental Workflow Diagram
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A generalized workflow for the hydrothermal synthesis of Ni3S2 nanoparticles.

Applications of Ni3S2 Nanoparticles
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Energy Storage: Supercapacitors

Ni3S2 nanoparticles are promising electrode materials for supercapacitors due to their high
theoretical specific capacitance. Their performance is attributed to fast Faradaic redox
reactions occurring at the electrode-electrolyte interface.

Performance Data of Ni3S2-based Supercapacitors

Specific .
Electrode . Current Cycling
. Capacitance . . Reference
Material Density (Alg) Stability
(Flg)
Ni3S2 92.2% after 5000
_ 2495 1 [4]
Nanoparticles cycles
Ni3S2/Graphene Stable over 2000
1420 2 [21[5]
Nanosheets cycles
Ni(OH)2/Ni3S2/N 90.4% after 5000
_ 2207 1 [6]
i foam cycles
Ni3S2
_ 911 0.5 - [1]
Nanoparticles
Ni3S2/3D
] 88.9% after 5000
Graphene/Ni 2585 1 [7]
cycles
foam
Electrocatalysis

Ni3S2 nanoparticles have demonstrated excellent catalytic activity for both the hydrogen
evolution reaction (HER) and the oxygen evolution reaction (OER), which are crucial for water
splitting to produce hydrogen fuel.

Performance Data of Ni3S2-based Electrocatalysts
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Overpotential

. Tafel Slope
Reaction Catalyst (mV) at 10 Reference
(mV/dec)
mA/cm?

Ni3S2

HER nanosheets on 43 - [8]
Ni foam
Fe-doped Ni3S2 230 (at 100

OER _ 43 [5]
on Ni foam mA/cm?)
Ni3S2 particle-

HER embedded 87 - [9]
nanotubes
Ni3S2 particle-

OER embedded 210 - 9]
nanotubes
Sn-doped Ni3S2 171 (at 100

HER - [10]

on Ni foam mA/cmg2)

Potential Biomedical Applications and Future
Outlook

While the primary applications of Ni3S2 nanoparticles have been in energy-related fields, their
unique properties suggest potential for biomedical applications. However, this remains a largely
unexplored area of research.

Drug Delivery and Cancer Therapy

Drawing parallels from other metal sulfide nanoparticles, Ni3S2 could potentially be explored
for drug delivery and cancer therapy.[11] For instance, hollow mesoporous nickel sulfide (NiS)
nanoparticles have been successfully utilized for the combinatorial photothermal-chemotherapy
of cancer.[12][13] These NiS nanopatrticles served as carriers for the chemotherapeutic drug
doxorubicin and exhibited a good photothermal response, leading to stimulus-responsive drug
release and effective tumor suppression.[12][13] Similar core-shell structures or functionalized
Ni3S2 nanoparticles could be designed for targeted drug delivery and controlled release.
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Biosensing

The catalytic properties of Ni3S2 nanoparticles could be harnessed for the development of
electrochemical biosensors. Their ability to catalyze redox reactions could be used to detect
biological molecules with high sensitivity.

Cytotoxicity and Biocompatibility

A critical consideration for any biomedical application is the material's toxicity. Studies on
nickel-based nanoparticles have shown dose-dependent cytotoxicity.[14][15][16] The toxicity is
often mediated by oxidative stress, leading to cell death.[15][16] Therefore, thorough
investigation of the cytotoxicity and biocompatibility of Ni3S2 nanoparticles is a prerequisite for
their use in drug development and other biomedical applications. Surface modification with
biocompatible polymers like polyethylene glycol (PEG) could be a strategy to improve their
biocompatibility.[12]

Logical Relationship for Biomedical Potential

Properties of Ni3S2 Nanoparticles
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The potential biomedical applications of Ni3S2 nanoparticles and associated challenges.
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Conclusion

The hydrothermal synthesis of trinickel disulfide nanopatrticles is a robust method for producing
materials with significant potential in energy storage and electrocatalysis. The detailed
protocols and performance data presented here provide a valuable resource for researchers in
these fields. While the application of Ni3S2 nanoparticles in drug development is still in its
infancy, the promising results from related nickel sulfide materials suggest a fertile ground for
future research, contingent on addressing the critical challenges of cytotoxicity and
biocompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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